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Compound of Interest

Pentanoic acid, 2-(4-
Compound Name:

formylphenoxy)-
CAS No.: 1092301-10-4
Cat. No.: B12127855

Get Quote

Part 1: Executive Summary & Compound
Identification

2-(4-formylphenoxy)pentanoic acid is a bifunctional building block containing a carboxylic acid
and a para-substituted benzaldehyde moiety linked by an ether bridge. It is primarily utilized as
a pharmacophore scaffold in the development of hemoglobin allosteric effectors (e.g., Voxelotor
analogs) and PPAR agonists. Due to the simultaneous presence of an oxidizable aldehyde and
an acidic proton, this compound requires specific handling to prevent polymerization (aldol
condensation) or oxidation (to the dicarboxylic acid).

Chemical Identity Profile[1][2][3]
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Property Specification
Chemical Name Pentanoic acid, 2-(4-formylphenoxy)-
Systematic Name 2-(4-Formylphenoxy)valeric acid

Molecular Formula

Molecular Weight 222.24 g/mol
SMILES CCCC(C(=0)0)Oclcce(C=0)ccl
Physical State Viscous oil or low-melting solid (pale yellow)

Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Solubility _ _
Sparingly soluble in water.[1]

Nucleophilic addition (Aldehyde),

Key Reactivity Esterification/Amidation (Acid),

-Deprotonation.

Part 2: Hazard Identification & Risk Assessment
(GHS)

As a research-grade intermediate, specific toxicological data may be limited. The following
assessment is derived from Structure-Activity Relationships (SAR) of analogous phenoxy-acid
aldehydes (e.g., phenoxyacetic acid derivatives).

GHS Classification (Derived)

 Signal Word:WARNING

e Hazard Statements:

o

H315: Causes skin irritation (Acidic functionality).

o

H319: Causes serious eye irritation (Aldehyde/Acid synergy).

[¢]

H317: May cause an allergic skin reaction (Aldehyde moiety is a known sensitizer).
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o H335: May cause respiratory irritation.

Mechanism of Toxicity

e Protein Adduct Formation: The electrophilic aldehyde group (

) can form Schiff bases with amine residues on proteins (lysine), leading to sensitization
(H317).

o Acidic Corrosivity: The carboxylic acid (

) protonates mucosal membranes, causing immediate irritation upon contact (H315, H319).

o Oxidative Stress: Spontaneous oxidation of the aldehyde to the carboxylic acid generates
radical intermediates, potentially exacerbating tissue damage.

Part 3: Strategic Handling & Engineering Controls
Storage & Stability

o Atmosphere: Store under Argon or Nitrogen. The aldehyde group is susceptible to
autoxidation to the corresponding benzoic acid derivative upon prolonged exposure to air.

o Temperature:2—-8°C. Low temperature inhibits potential aldol condensation or polymerization.

o Container: Amber glass vials with Teflon-lined caps to prevent UV-initiated radical
degradation.

Personal Protective Equipment (PPE) Matrix

o Respiratory: Use a NIOSH-approved respirator with OV/AG (Organic Vapor/Acid Gas)
cartridges if working outside a fume hood.

» Hand Protection:
o Standard: Nitrile gloves (0.11 mm) for splash protection.

o Immersion: Butyl rubber or Viton gloves are required if handling concentrated solutions in
halogenated solvents (DCM/Chloroform).
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o Eye Protection: Chemical splash goggles. Face shield recommended during synthesis
workup (acidification steps).

Part 4: Experimental Protocol (Synthesis &
Purification)

Context: This protocol describes the synthesis of 2-(4-formylphenoxy)pentanoic acid via
Williamson Ether Synthesis. This route is preferred for its regioselectivity and scalability.

Reaction:

Step-by-Step Methodology

o Reagent Preparation:

o Charge a flame-dried round-bottom flask with 4-Hydroxybenzaldehyde (1.0 eq) and
anhydrous DMF (Dimethylformamide, 5 mL/mmol).

o Add finely ground, anhydrous Potassium Carbonate (

) (2.5 eq).

o Note: Use of a weak base prevents the Cannizzaro reaction of the aldehyde.
o Alkylation:

Cool the mixture to 0°C.

[¢]

[¢]

Add 2-Bromopentanoic acid (1.2 eq) dropwise over 15 minutes.

o

Allow the reaction to warm to room temperature and stir for 16—24 hours.

o

Monitoring: Check progress via TLC (Mobile phase: 5% MeOH in DCM). The aldehyde
spot (

) should shift to the acid product (streak near baseline).

o Workup (Critical Safety Step):
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Quench: Pour the reaction mixture into ice-water (10x volume).

[e]

o

Acidification: Slowly adjust pH to ~3.0 using 1M HCI. Caution:

evolution will occur.

Extraction: Extract with Ethyl Acetate (3x).

[¢]

[¢]

Wash: Wash combined organics with Brine (2x) to remove residual DMF.
e Purification:
o Dry over

, filter, and concentrate in vacuo.

o If necessary, purify via column chromatography (

, Hexanes:Ethyl Acetate gradient with 1% Acetic Acid).

Part 5: Application Context & Visualization

This compound acts as a "Left-Hand Side" (LHS) intermediate in the synthesis of hemoglobin
modulators. The aldehyde serves as an anchor for reductive amination, while the carboxylic
acid mimics the polar interactions found in natural effector molecules.

Diagram 1: Synthesis Pathway & Logic
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Caption: Williamson ether synthesis pathway highlighting the SN2 mechanism and critical
process control points to ensure product integrity.

Diagram 2: Emergency Response Decision Tree
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Caption: Standard Operating Procedure (SOP) decision tree for emergency response involving
2-(4-formylphenoxy)pentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Application of 2-
(4-Formylphenoxy)pentanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12127855/docs#technical-guide-safety-handling-and-
application-of-2-4-formylphenoxy-pentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://patents.google.com/patent/US20190315692A1/en
https://patents.google.com/patent/US20190315692A1/en
https://www.benchchem.com/product/b12127855/docs#technical-guide-safety-handling-and-application-of-2-4-formylphenoxy-pentanoic-acid
https://www.benchchem.com/product/b12127855/docs#technical-guide-safety-handling-and-application-of-2-4-formylphenoxy-pentanoic-acid
https://www.benchchem.com/product/b12127855/docs#technical-guide-safety-handling-and-application-of-2-4-formylphenoxy-pentanoic-acid
https://www.benchchem.com/product/b12127855/docs#technical-guide-safety-handling-and-application-of-2-4-formylphenoxy-pentanoic-acid
https://www.benchchem.com/product/b12127855?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12127855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12127855?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

